2-(4-ethylphenoxy)-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-2-12-3-9-15(10-4-12)22-11-16(19)17-13-5-7-14(8-6-13)18(20)21/h3-10H,2,11H2,1H3,(H,17,19)
• InChI Key: RZRBIGSOTRVGNQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

2-(4-ethylphenoxy)-N-(4-nitrophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as ENPA and is widely used in the synthesis of various organic compounds.

Mechanism of Action

ENPA is known to act as an inhibitor of the enzyme, acetylcholinesterase (AChE). AChE is an enzyme that is responsible for the breakdown of the neurotransmitter, acetylcholine. Inhibition of AChE leads to an increase in the levels of acetylcholine, which can result in various physiological effects.
Biochemical and Physiological Effects:
ENPA has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can result in improved cognitive function. ENPA has also been shown to have potential applications in the treatment of Alzheimer's disease, as it can inhibit the breakdown of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

ENPA has several advantages as a chemical compound for use in laboratory experiments. It is readily available and relatively inexpensive, making it a cost-effective option for researchers. However, it is important to note that ENPA has limitations in terms of its solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on ENPA. One potential area of research is in the development of new drugs for the treatment of Alzheimer's disease. ENPA has shown potential as an AChE inhibitor, and further research could lead to the development of more effective drugs for the treatment of this disease. Another area of research is in the synthesis of new organic compounds using ENPA as a precursor. This could lead to the development of new drugs with potential applications in various fields.

Scientific Research Applications

ENPA has been extensively used in scientific research for its potential applications in various fields. One of the major areas of application is in the synthesis of various organic compounds. ENPA has been used as a precursor in the synthesis of various heterocyclic compounds, which have potential applications in the pharmaceutical industry.